Cas no 2271478-69-2 (trans-3-Methoxy-3-methyl-cyclohexylamine)

Technical Introduction: trans-3-Methoxy-3-methyl-cyclohexylamine is a chiral cyclohexylamine derivative featuring a methoxy and methyl substituent at the 3-position. Its rigid cyclohexane backbone and stereospecific functional groups make it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The trans-configuration ensures precise spatial orientation, enhancing selectivity in asymmetric reactions. The methoxy group offers synthetic versatility for further derivatization, while the methyl substituent contributes to steric and electronic modulation. This compound is suitable for applications requiring high enantiopurity, such as chiral auxiliaries or ligands in catalysis. Its stability under standard conditions facilitates handling and storage.
trans-3-Methoxy-3-methyl-cyclohexylamine structure
2271478-69-2 structure
Product Name:trans-3-Methoxy-3-methyl-cyclohexylamine
CAS No:2271478-69-2
MF:C8H17NO
MW:143.226682424545
MDL:MFCD34602351
CID:5155164
Update Time:2026-03-03

trans-3-Methoxy-3-methyl-cyclohexylamine Chemical and Physical Properties

Names and Identifiers

    • trans-3-Methoxy-3-methyl-cyclohexylamine
    • MDL: MFCD34602351
    • Inchi: 1S/C8H17NO/c1-8(10-2)5-3-4-7(9)6-8/h7H,3-6,9H2,1-2H3/t7-,8-/m1/s1
    • InChI Key: QHMVQXHECJWOIF-HTQZYQBOSA-N
    • SMILES: [C@@H]1(N)CCC[C@](OC)(C)C1

trans-3-Methoxy-3-methyl-cyclohexylamine Pricemore >>

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Additional information on trans-3-Methoxy-3-methyl-cyclohexylamine

Comprehensive Overview of trans-3-Methoxy-3-methyl-cyclohexylamine (CAS No. 2271478-69-2)

trans-3-Methoxy-3-methyl-cyclohexylamine (CAS No. 2271478-69-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This cyclohexylamine derivative is characterized by its unique stereochemistry and functional groups, making it a valuable intermediate in synthetic chemistry. The compound's methoxy and methyl substituents contribute to its distinct physicochemical properties, which are critical for applications in drug discovery and material science.

In recent years, the demand for chiral amines like trans-3-Methoxy-3-methyl-cyclohexylamine has surged due to their role in asymmetric synthesis. Researchers are particularly interested in its potential as a building block for bioactive molecules, including CNS-targeting drugs and flavor enhancers. The compound's lipophilicity and hydrogen-bonding capacity make it a versatile candidate for optimizing drug delivery systems, aligning with current trends in precision medicine.

The synthesis of trans-3-Methoxy-3-methyl-cyclohexylamine often involves stereoselective reduction or enzymatic resolution, methods that are frequently discussed in green chemistry forums. Environmental sustainability is a hot topic, and this compound's potential for low-waste production aligns with the industry's shift toward eco-friendly processes. Analytical techniques such as HPLC and NMR are essential for verifying its purity, a common concern among quality control professionals.

From a commercial perspective, trans-3-Methoxy-3-methyl-cyclohexylamine is often searched alongside terms like high-purity amines and custom synthesis services. Suppliers emphasize its batch-to-batch consistency, a critical factor for industrial buyers. The compound's storage stability under inert conditions is another frequently asked question, reflecting user concerns about long-term usability.

Innovative applications of CAS No. 2271478-69-2 extend to catalysis and polymer modification, where its structural features can influence reaction kinetics. Academic papers highlight its utility in ligand design for transition-metal complexes, a niche yet growing area in coordination chemistry. These interdisciplinary connections enhance its relevance in both academic and industrial settings.

In summary, trans-3-Methoxy-3-methyl-cyclohexylamine represents a convergence of synthetic utility and sustainability, addressing key challenges in modern chemistry. Its multifaceted applications and alignment with trending research themes ensure its continued prominence in scientific literature and commercial catalogs alike.

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